Cas no 175277-10-8 (1-tert-Butyl-3-methyl-1H-pyrazole-5-carbonyl chloride)

• Product Name: 1-tert-Butyl-3-methyl-1H-pyrazole-5-carbonyl chloride
• CAS No: 175277-10-8
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• MDL: MFCD00084915
• CID: 133850
• PubChem ID: 2799340
• Update Time: 2025-05-24

1-tert-Butyl-3-methyl-1H-pyrazole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(TERT-BUTYL)-3-METHYL-1H-PYRAZOLE-5-CARBONYL CHLORIDE
• 1H-Pyrazole-5-carbonyl chloride, 1-(1,1-dimethylethyl)-3-methyl- (9CI)
• N-tert-Butyl-3-methyl-5-pyrazolecarboxylic acid chloride
• 1-(TERT-BUTYL)-3-METHYLPYRAZOLE-5-CARBONYLCHLORIDE
• 1H-Pyrazole-5-carbonylchloride, 1-(1,1-dimethylethyl)-3-methyl-
• 1-tert-Butyl-3-methyl-1H-pyrazole-5-carbonyl chloride
• 2-tert-butyl-5-methylpyrazole-3-carbonyl chloride
• BUTTPARK 43\57-63
• SCHEMBL552850
• DTXSID90384063
• QHWPUBKIGZTZRC-UHFFFAOYSA-N
• FT-0605875
• 1-(TERT-BUTYL)-3-METHYL-1H-PYRAZOLE-5-CARBONYLCHLORIDE
• 175277-10-8
• 2-tert-Butyl-5-methyl-2H-pyrazole-3-carbonyl chloride
• AKOS015908777
• 1-tert-butyl-3-methyl-1H-pyrazole-5-carbonylchloride
• 1-(1,1-dimethylethyl)-3-methyl-1H-pyrazole-5-carbonyl chloride
• STR04739
• MFCD00084915
• 1H-Pyrazole-5-carbonyl chloride, 1-(1,1-dimethylethyl)-3-methyl-
• 1-(TERT-BUTYL)-3-METHYLPYRAZOLE-5-CARBONYL CHLORIDE

• MDL： MFCD00084915
• Inchi： 1S/C9H13ClN2O/c1-6-5-7(8(10)13)12(11-6)9(2,3)4/h5H,1-4H3
• InChI Key： QHWPUBKIGZTZRC-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C)=NN1C(C)(C)C)=O

Computed Properties

• Exact Mass: 200.07200
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 279.6°Cat760mmHg
• Flash Point: 122.9°C
• Refractive Index: 1.533
• PSA: 34.89000
• LogP: 2.32550

1-tert-Butyl-3-methyl-1H-pyrazole-5-carbonyl chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-tert-Butyl-3-methyl-1H-pyrazole-5-carbonyl chloride

1-Tert-Butyl-3-Methyl-1H-Pyrazole-5-Carbonyl Chloride (CAS No. 175277-10-8)

The compound 1-Tert-Butyl-3-Methyl-1H-Pyrazole-5-Carbonyl Chloride (CAS No. 175277-10-8) is a highly specialized organic compound with significant applications in various fields of chemistry, particularly in the synthesis of advanced materials and pharmaceuticals. This compound belongs to the class of pyrazole derivatives, which are well-known for their versatile reactivity and structural diversity. The tert-butyl and methyl substituents on the pyrazole ring contribute to its unique electronic and steric properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, especially in the development of kinase inhibitors and other bioactive molecules. The chloroformate group attached to the pyrazole ring in this compound adds further functionality, enabling it to participate in various nucleophilic substitution reactions. This makes it an ideal precursor for the synthesis of esters, amides, and other derivatives with potential pharmacological activities.

The synthesis of 1-Tert-Butyl-3-Methyl-1H-Pyrazole-5-Carbonyl Chloride typically involves a multi-step process, including the preparation of the pyrazole ring followed by functionalization with the appropriate substituents. Researchers have explored various methods to optimize this synthesis, including microwave-assisted reactions and catalytic processes, to improve yield and purity. These advancements have significantly enhanced the accessibility of this compound for large-scale applications.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 240°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its use in solution-phase reactions. The compound is also stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

One of the most promising applications of 1-Tert-Butyl-3-Methyl-1H-Pyrazole-5-Carbonyl Chloride is in the field of materials science, where it serves as a precursor for the synthesis of advanced polymers and coatings. Its ability to form strong covalent bonds with various functional groups makes it an excellent candidate for cross-linking agents and adhesion promoters. Recent research has demonstrated its potential in creating high-performance materials with enhanced mechanical and thermal properties.

In addition to its industrial applications, this compound has found significant use in academic research for exploring novel reaction mechanisms and catalytic processes. For instance, its role as a chloroformate precursor has been extensively studied in the context of organocatalysis and transition-metal-catalyzed reactions. These studies have provided valuable insights into its reactivity under different conditions, paving the way for its application in more complex synthetic pathways.

From an environmental perspective, the handling and disposal of 1-Tert-Butyl-3-Methyl-1H-Pyrazole-5-Carbonyl Chloride require careful consideration due to its chemical reactivity. Proper waste management practices should be implemented to minimize its impact on ecosystems. Researchers are actively exploring greener synthesis routes and recycling methods to enhance its sustainability profile.

In conclusion, 1-Tert-butyl-3-methyl-pyrazole-carbonyl chloride (CAS No. 175277-10-) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies, make it an invaluable tool for scientists and engineers alike. As research continues to uncover new potential uses for this compound, it is expected to play an even more significant role in shaping future innovations across various industries.